Cas no 67294-45-5 (BENZENE, 2,4-DICHLORO-1,5-DINITRO-3-(TRIFLUOROMETHYL)-)

• Product Name: BENZENE, 2,4-DICHLORO-1,5-DINITRO-3-(TRIFLUOROMETHYL)-
• CAS No: 67294-45-5
• MF: C₇HCl₂F₃N₂O₄
• MW: 304.995050191879
• MDL: MFCD31009123
• CID: 3372123
• PubChem ID: 85951435
• Update Time: 2025-06-15

BENZENE, 2,4-DICHLORO-1,5-DINITRO-3-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 2,4-DICHLORO-1,5-DINITRO-3-(TRIFLUOROMETHYL)-
• 2,6-Dichloro-3,5-dinitro-benzotrifluoride
• 2,4-dichloro-1,5-dinitro-3-(trifluoromethyl)benzene
• AYEIRDQZFMMZIW-UHFFFAOYSA-N
• 67294-45-5
• MFCD31009123

• MDL： MFCD31009123
• Inchi： 1S/C7HCl2F3N2O4/c8-5-2(13(15)16)1-3(14(17)18)6(9)4(5)7(10,11)12/h1H
• InChI Key： AYEIRDQZFMMZIW-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC([N+]([O-])=O)=C(Cl)C(C(F)(F)F)=C1Cl

Computed Properties

• Exact Mass: 303.9265464Da
• Monoisotopic Mass: 303.9265464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.6Ų

Additional information on BENZENE, 2,4-DICHLORO-1,5-DINITRO-3-(TRIFLUOROMETHYL)-

Comprehensive Overview of BENZENE, 2,4-DICHLORO-1,5-DINITRO-3-(TRIFLUOROMETHYL)- (CAS No. 67294-45-5)

BENZENE, 2,4-DICHLORO-1,5-DINITRO-3-(TRIFLUOROMETHYL)- (CAS No. 67294-45-5) is a specialized aromatic compound featuring a unique combination of functional groups, including dichloro, dinitro, and trifluoromethyl substituents. This structural complexity makes it a subject of interest in advanced chemical research, particularly in the fields of organic synthesis, material science, and pharmaceutical intermediates. Its molecular formula, C₇H₂Cl₂F₃N₂O₄, reflects its high degree of halogenation and nitration, which contribute to its distinct physicochemical properties.

The compound’s trifluoromethyl group is a key feature, as fluorinated compounds are increasingly sought after in modern chemistry due to their stability and bioactivity. Researchers are exploring its potential in agrochemicals and electronic materials, aligning with trends in sustainable chemistry and green synthesis. A growing number of studies focus on optimizing its production to minimize environmental impact, addressing concerns raised in platforms like Google Scholar and PubMed about eco-friendly halogenation methods.

In analytical chemistry, BENZENE, 2,4-DICHLORO-1,5-DINITRO-3-(TRIFLUOROMETHYL)- is often analyzed via HPLC and GC-MS techniques, as highlighted in forums like ResearchGate. Its spectral data (e.g., NMR and IR) are critical for quality control in industrial applications. The compound’s stability under varying pH conditions is also a frequent topic in ACS publications, particularly for applications in high-performance coatings.

From a commercial perspective, demand for CAS No. 67294-45-5 is driven by niche sectors such as specialty polymers and liquid crystals. Suppliers on platforms like ChemSpider emphasize its role in creating heat-resistant materials, a hot topic in electric vehicle (EV) battery research. Regulatory compliance, particularly with REACH and EPA guidelines, is rigorously documented to ensure safe handling.

Future research directions include exploring its derivatives for photovoltaic cells and catalysis, as suggested by recent patents. The compound’s versatility positions it as a candidate for circular economy initiatives, reducing waste in chemical manufacturing. For deeper insights, databases like SciFinder provide curated literature on its synthetic pathways and industrial scalability.